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Compound of Interest
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Cat. No.: B120575 Get Quote

Welcome to the technical support center for Covi-ox®, your natural mixed tocopherol

antioxidant solution. This resource is designed for researchers, scientists, and drug

development professionals to address common questions and challenges encountered when

using Covi-ox® in high-temperature applications.

Frequently Asked Questions (FAQs)
Q1: What is Covi-ox® and what is its composition?

A1: Covi-ox® is a brand of natural mixed tocopherols, which are powerful antioxidants derived

from vegetable oils.[1][2] It is available in various grades, such as Covi-ox® T-30 P (a water-

dispersible powder with gum acacia), T-70 EU (an oil), and T-90 C (an oil), each with different

concentrations of mixed tocopherols.[1][2] The primary components are the four tocopherol

isomers: d-alpha-tocopherol, d-beta-tocopherol, d-gamma-tocopherol, and d-delta-tocopherol.

[1]

Q2: How stable is Covi-ox® at high temperatures?

A2: The stability of Covi-ox® at high temperatures is determined by the stability of its

constituent tocopherols. Tocopherols are sensitive to heat, and their degradation is a function of

temperature, heating duration, and the presence of oxygen.[3] While tocopherols can withstand

moderate heating for short periods, significant degradation can occur at temperatures

commonly used in food processing, such as frying (170-200°C).[4][5] The stability of different
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tocopherol isomers varies, with delta-tocopherol generally being the most stable at high

temperatures, followed by gamma-, beta-, and alpha-tocopherol being the least stable.[4][6]

Q3: What are the primary factors that influence the degradation of Covi-ox® during high-

temperature processing?

A3: Several factors can accelerate the degradation of Covi-ox® at high temperatures:

Temperature: Higher temperatures lead to a faster rate of degradation.[6]

Heating Time: Longer exposure to high temperatures results in greater degradation.[4]

Oxygen Availability: The presence of oxygen significantly accelerates the oxidative

degradation of tocopherols.[7]

Surface Area-to-Volume Ratio: A larger surface area exposed to air (oxygen) can increase

the rate of degradation.[4]

Food Matrix: The composition of the product being processed can impact the stability of

Covi-ox®. For instance, the presence of other antioxidants or pro-oxidants in the formulation

can affect its performance.

Q4: Can Covi-ox® be used in deep-frying applications?

A4: Yes, Covi-ox® can be used in deep-frying applications to enhance the oxidative stability of

the frying oil. However, it's important to understand that the tocopherols in Covi-ox® will be

consumed and degrade over time at typical frying temperatures.[8] The addition of Covi-ox®

can help to delay the onset of oxidation, but its efficacy will decrease with repeated use of the

oil.[8] Monitoring the quality of the frying oil is recommended.

Troubleshooting Guide
Problem 1: My product is still showing signs of oxidation even after adding Covi-ox®.

Possible Cause 1: Insufficient Concentration. The concentration of Covi-ox® may be too low

for the level of oxidative stress in your application.
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Solution: Consider increasing the concentration of Covi-ox®. It is advisable to test a range

of concentrations to determine the optimal level for your specific product and processing

conditions.

Possible Cause 2: Severe Processing Conditions. The combination of high temperature, long

processing time, and high oxygen exposure may be overwhelming the antioxidant capacity

of the Covi-ox®.

Solution: Evaluate your processing parameters. If possible, consider reducing the

processing temperature or time. Minimizing oxygen exposure through methods like

nitrogen blanketing can also be beneficial.

Possible Cause 3: Uneven Distribution. Covi-ox® may not be uniformly dispersed

throughout your product, leading to localized oxidation.

Solution: Ensure thorough mixing to achieve a homogenous distribution of Covi-ox® in

your product matrix. For oil-based systems, ensure it is fully dissolved. For powder

applications with Covi-ox® T-30 P, ensure adequate blending.

Problem 2: The Covi-ox® appears to be turning a darker color during heating.

Possible Cause: Thermal Degradation Products. At high temperatures, tocopherols can

degrade and oxidize, forming various byproducts, including tocopherylquinone, dimers, and

trimers, which can be darker in color.[9] This color change is an indication that the

antioxidant is being consumed.

Solution: While some color change may be unavoidable at very high temperatures, you

can try to mitigate it by optimizing the addition point of Covi-ox® in your process (e.g.,

adding it at a later stage if possible) and minimizing excessive heat exposure. The

formation of colored compounds is a sign of the antioxidant at work, but significant

darkening may indicate that the processing conditions are too harsh.

Problem 3: I am not seeing the expected shelf-life extension in my finished product.

Possible Cause 1: Post-Processing Oxidation. The product may be exposed to oxygen and

light after the high-temperature processing, leading to oxidation during storage.
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Solution: Ensure that the finished product is packaged in a way that minimizes exposure to

oxygen and light. Modified atmosphere packaging (MAP) with nitrogen flushing can be

very effective.

Possible Cause 2: Interaction with Other Ingredients. Certain ingredients in your formulation,

such as transition metals (e.g., iron, copper), can act as pro-oxidants and accelerate the

degradation of both the product and the Covi-ox®.

Solution: Review your formulation for potential pro-oxidants. If possible, consider using

ingredients with lower levels of these metals or using a chelating agent to bind them.

Data Presentation
Table 1: Relative Stability of Tocopherol Isomers at High Temperatures

Tocopherol Isomer Relative Stability Notes

delta-Tocopherol Highest

Generally the most stable

isomer during high-

temperature processing.[4]

gamma-Tocopherol High
More stable than alpha- and

beta-tocopherol.

beta-Tocopherol Moderate
Less stable than delta- and

gamma-tocopherol.

alpha-Tocopherol Lowest

The most biologically active

form of Vitamin E, but the least

stable at high temperatures.[6]

Table 2: Degradation of Total Tocopherols in Rapeseed Oil at 170°C
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Heating Time (hours)
Total Tocopherol
Reduction (%) (Pressed
Oil)

Total Tocopherol
Reduction (%) (Refined
Oil)

6 82.72 61.79

12 >82.72 >61.79

18 >90 >90

Data synthesized from a study

on rapeseed oil heated at

170°C. The surface area to

volume ratio was a significant

factor.[4]

Table 3: Degradation of Tocopherols in Rice Bran Oil at Different Temperatures

Tocopherol Isomer Temperature (°C)
Heating Time
(hours)

Degradation (%)

alpha-Tocopherol 180 144 >90

alpha-Tocopherol 180 240 100

(gamma+beta)-

Tocopherol
180 240 96.06

delta-Tocopherol 180 432 96.10

alpha-Tocopherol 100 432 28.65

(gamma+beta)-

Tocopherol
100 432 19.37

delta-Tocopherol 100 432 16.88

Data from a study on

rice bran oil heated in

an oven without air

circulation.[6]
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Experimental Protocols
1. High-Performance Liquid Chromatography (HPLC) for Tocopherol Analysis

This method is used to quantify the concentration of individual tocopherol isomers in an oil

sample before and after heat treatment.

Principle: Reverse-phase HPLC separates the different tocopherol isomers based on their

polarity. A fluorescence detector is commonly used for sensitive detection and quantification.

Methodology:

Sample Preparation: Dissolve a known amount of the oil sample in a suitable solvent (e.g.,

hexane or isopropanol).

Instrumentation: Use an HPLC system equipped with a C18 reverse-phase column and a

fluorescence detector.

Mobile Phase: A mixture of organic solvents, such as methanol, acetonitrile, and

isopropanol, is typically used as the mobile phase. The exact composition may vary

depending on the specific column and separation requirements.

Detection: Set the fluorescence detector to an excitation wavelength of approximately 295

nm and an emission wavelength of approximately 330 nm.

Quantification: Prepare standard solutions of each tocopherol isomer at known

concentrations to create a calibration curve. Compare the peak areas of the tocopherols in

the sample to the calibration curve to determine their concentrations.

Analysis of Heated Samples: Subject the oil containing Covi-ox® to the desired high-

temperature treatment for a specific duration. After cooling, extract and analyze the

tocopherol content as described above. The difference in concentration before and after

heating indicates the extent of degradation.

2. Rancimat Method for Oxidative Stability Testing

The Rancimat test is an accelerated oxidation test used to determine the oxidative stability of

fats and oils.
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Principle: A stream of purified air is passed through an oil sample heated to a specific

temperature (e.g., 110-120°C). As the oil oxidizes, volatile organic acids are formed, which

are carried by the air stream into a measuring vessel containing deionized water. The

increase in the conductivity of the water is continuously measured. The time until a rapid

increase in conductivity occurs is known as the induction time or Oxidative Stability Index

(OSI). A longer induction time indicates greater oxidative stability.

Methodology:

Sample Preparation: Accurately weigh a specified amount of the oil sample (typically 3-5

g) into a reaction vessel. For testing the efficacy of Covi-ox®, prepare samples with and

without the addition of the antioxidant at various concentrations.

Instrumentation: Use a Rancimat instrument with a heating block and conductivity

measuring cells.

Test Parameters: Set the desired temperature and air flow rate according to standard

methods or specific experimental needs.

Measurement: Place the reaction vessel in the heating block and start the measurement.

The instrument will automatically record the conductivity over time and determine the

induction time.

Interpretation: Compare the induction times of the control sample (oil without Covi-ox®)

and the samples containing Covi-ox®. A significant increase in the induction time with the

addition of Covi-ox® demonstrates its effectiveness in improving the oxidative stability of

the oil under the tested conditions.
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Influencing Factors
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Factors Influencing Covi-ox® Degradation.
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Start: Prepare Oil Sample with Covi-ox®

Analyze Initial Tocopherol Content (HPLC)

High-Temperature Processing
(e.g., 180°C for 2 hours)

Analyze Final Tocopherol Content (HPLC)

Calculate Percentage Degradation

End: Report Results

Click to download full resolution via product page

HPLC Analysis Workflow for Degradation.
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Issue: Product Shows Oxidation

Is Covi-ox® concentration sufficient?

Solution: Increase Covi-ox® concentration.

No

Are processing conditions too severe?

Yes

Yes No

Solution: Reduce temperature/time or limit oxygen exposure.

Yes

Is Covi-ox® evenly distributed?

No

Yes No

Solution: Improve mixing/dispersion.

No

Consult Further Technical Support

Yes

Yes No

Click to download full resolution via product page

Troubleshooting Oxidation Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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